Cas no 1379811-54-7 (N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine)

• Product Name: N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine
• CAS No: 1379811-54-7
• MF: C₁₃H₁₅N₅O
• MW: 257.291101694107
• MDL: MFCD22374984
• CID: 4697939
• Update Time: 2025-07-01

N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine
• N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)benzo[d]oxazol-2-amine
• T5371
• 2-benzoxazolamine, N-(5-cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-
• N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine

• MDL： MFCD22374984
• Inchi： 1S/C13H15N5O/c1-2-4-11-10(3-1)16-13(19-11)17-12-14-7-18(8-15-12)9-5-6-9/h1-4,9H,5-8H2,(H2,14,15,16,17)
• InChI Key： NJYDXSSMIWYIIJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1NC1=NCN(CN1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 65.7

Additional information on N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine

Introduction to N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine and Its Significance in Modern Chemical Biology

N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine (CAS No. 1379811-54-7) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This heterocyclic molecule combines a triazine ring with a benzoxazole moiety, creating a scaffold that is both structurally complex and functionally intriguing. The presence of the cyclopropyl group and the tetrahydro-1,3,5-triazin core enhances its molecular flexibility and reactivity, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The compound's structure is characterized by a fused system of a triazine ring and a benzoxazole ring, which are connected through an amine linkage. This arrangement not only contributes to its stability but also allows for diverse interactions with biological targets. The benzoxazole moiety is particularly well-known for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of the cyclopropyl group into this framework introduces additional conformational possibilities, which can be exploited to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine represents a promising example of such compounds. Its unique structural features have led to investigations into its biological activity across various disease models. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in the pathogenesis of numerous chronic diseases.

The synthesis of N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group necessitates careful consideration of synthetic strategies to avoid unwanted side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of the desired bonds between the triazine and benzoxazole moieties. These synthetic approaches not only enhance efficiency but also contribute to the scalability of production for further preclinical and clinical studies.

The potential biological activity of N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)-1,3-benzoxazol-2-amine has prompted researchers to explore its interactions with various biological targets. Computational modeling has been instrumental in predicting how this compound might bind to its intended receptors or enzymes. By leveraging molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into the binding affinities and mechanisms of action. These computational studies have helped identify key residues within the target proteins that are critical for interactions with N-(5-Cyclopropyl-1,4,5,6-tetrahydro-1